Cas no 1436-61-9 (ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate)

• Product Name: ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate
• CAS No: 1436-61-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD18071659
• CID: 1313850
• PubChem ID: 818059
• Update Time: 2025-04-20

ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, trans-
• TRANS-2-AMINO-CYCLOHEXANECARBOXYLIC ACID ETHYL ESTER
• (1S,2R)-ethyl 2-aminocyclohexanecarboxylate
• ethyl (1S,2S)-2-aminocyclohexane-1-carboxylate
• (1R*,2R*)-ethyl 2-aminocyclohexanecarboxylate
• DTXSID801245110
• Cyclohexanecarboxylicacid, 2-amino-, ethyl ester, (1R,2S)-rel-
• AMY14674
• 1436-60-8
• 26849-62-7
• rel-Ethyl (1R,2R)-2-aminocyclohexanecarboxylate
• AKOS006281191
• EN300-1590561
• (1R,2R)-Ethyl 2-aminocyclohexanecarboxylate
• (1R,2R)-2-AMINO-CYCLOHEXANECARBOXYLIC ACID ETHYL ESTER
• VODUKXHGDCJEOZ-HTQZYQBOSA-N
• (1R,2R)-Ethyl 2-aminocyclohexanecarboxylate hydrochloride
• (trans)-2-amino-cyclohexanecarboxylic acid ethyl ester
• trans-Ethyl 2-aminocyclohexanecarboxylate
• MFCD00154531
• ethyl (1R,2R)-2-aminocyclohexane-1-carboxylate
• 1436-61-9
• SCHEMBL196

• MDL： MFCD18071659
• Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8H,2-6,10H2,1H3/t7-,8-/m1/s1
• InChI Key： VODUKXHGDCJEOZ-HTQZYQBOSA-N
• SMILES： O(CC)C([C@@H]1CCCC[C@H]1N)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32